Cas no 2229149-93-1 (2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 2229149-93-1
• MF: C₉H₁₃BrO₂S
• MW: 265.167320966721
• CID: 5887072
• PubChem ID: 165643058
• Update Time: 2025-11-02

2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol
• 2229149-93-1
• EN300-1917591

• Inchi： 1S/C9H13BrO2S/c1-9(2,5-11)7-4-6(10)8(12-3)13-7/h4,11H,5H2,1-3H3
• InChI Key： KWYZRYNAYZPECJ-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(C)(C)CO

Computed Properties

• Exact Mass: 263.98196g/mol
• Monoisotopic Mass: 263.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol

Exploring the Chemistry and Applications of 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2229149-93-1)

The compound 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2229149-93-1) is a fascinating molecule in the field of organic chemistry, particularly due to its unique structural features and potential applications. This thiophene derivative combines a brominated and methoxylated thiophene ring with a branched aliphatic alcohol, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical development, material science, and specialty chemicals.

One of the key structural aspects of 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol is the presence of both bromo and methoxy substituents on the thiophene ring. These functional groups enhance the molecule's reactivity, allowing it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex organic frameworks, which are often required in drug discovery and agrochemical synthesis. The branched alcohol moiety further adds to its utility, enabling derivatization into esters, ethers, or other functionalized compounds.

In recent years, the demand for thiophene-based compounds has surged, driven by their applications in OLED materials and organic electronics. The unique electronic properties of thiophenes make them ideal candidates for conductive polymers and light-emitting diodes. 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol could serve as a precursor for such materials, especially given its potential for further functionalization. This aligns with the growing trend toward sustainable electronics and green chemistry, where researchers seek eco-friendly alternatives to traditional materials.

From a synthetic perspective, the preparation of 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol typically involves multi-step organic transformations. One common route might start with the bromination and methoxylation of a thiophene precursor, followed by coupling with a 2-methylpropan-1-ol derivative. Optimizing these reactions for higher yields and selectivity is a topic of ongoing research, particularly in the context of process chemistry and scale-up production. The compound's CAS No. 2229149-93-1 is frequently searched in chemical databases, reflecting its relevance in both academic and industrial settings.

The pharmaceutical industry has shown keen interest in thiophene-containing molecules due to their bioactivity and potential as kinase inhibitors or anti-inflammatory agents. While 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol itself may not be a drug candidate, its structural motifs are valuable in medicinal chemistry. For instance, the bromo group can be replaced via palladium-catalyzed reactions to introduce pharmacophores, while the methoxy group can influence the molecule's pharmacokinetics. Such modifications are often explored in hit-to-lead optimization campaigns.

Another area where 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol finds utility is in the development of liquid crystals and photoresponsive materials. The thiophene ring's planar structure and electron-rich nature make it suitable for applications in display technologies and sensors. With the rise of flexible electronics and wearable devices, the demand for novel organic materials with tailored properties is higher than ever. This compound's adaptability positions it as a promising building block in these cutting-edge fields.

In summary, 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2229149-93-1) is a multifaceted compound with significant potential in organic synthesis, material science, and pharmaceutical research. Its structural features, including the bromo and methoxy substituents, enable diverse chemical transformations, while its thiophene core aligns with trends in sustainable electronics and advanced materials. As research continues to uncover new applications, this compound is likely to remain a valuable asset in the chemist's toolkit.